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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexyl acrylate

Cat. No.: B3431026

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to
Acrylate Polymer Performance

Acrylate polymers are a versatile class of materials widely utilized in the medical,
pharmaceutical, and research fields for applications ranging from drug delivery systems and
medical adhesives to tissue engineering scaffolds and dental materials. Their popularity stems
from their biocompatibility, optical clarity, and tunable mechanical properties. The selection of
an appropriate acrylate polymer is critical to the performance and success of the final product,
necessitating a thorough understanding of their mechanical characteristics.

This guide provides a comparative study of the mechanical properties of common acrylate
polymers, supported by experimental data. It aims to assist researchers, scientists, and drug
development professionals in making informed decisions for their specific applications.

Comparative Mechanical Properties of Acrylate
Polymers

The mechanical behavior of acrylate polymers is significantly influenced by the chemical
structure of the monomer, particularly the alkyl ester group, as well as by factors such as
polymerization technique and the presence of cross-linking agents. The following table
summarizes key mechanical properties for several common acrylate polymers.
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Pol Tensile Young's Elongation at Shore D
olymer
e Strength (MPa) Modulus (GPa) Break (%) Hardness

Poly(methyl
methacrylate) 50 - 80 24-34 2-10 85-95
(PMMA)
Poly(ethyl
methacrylate) 34 - 65 1.8-28 3-15 75-85
(PEMA)
Poly(butyl
methacrylate) 7-20 06-1.2 150 - 300 50 - 60
(PBMA)
Poly(ethyl

05-5 0.01-0.05 > 500 <20
acrylate) (PEA)
Poly(butyl

0.1-2 0.001 - 0.01 > 1000 <10
acrylate) (PBA)
Poly(2-
hydroxyethyl 01-1 0.005 - 0.02 > 500 <15

acrylate) (PHEA)

Understanding the Structure-Property Relationship

The mechanical properties of acrylate polymers are intrinsically linked to the length of the alkyl

ester side chain. A longer alkyl chain increases the free volume and mobility of the polymer

chains, resulting in a lower glass transition temperature (Tg) and a more flexible, rubbery

material. Conversely, shorter alkyl chains lead to more rigid polymers with higher tensile

strength and modulus.
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 To cite this document: BenchChem. [A Comparative Analysis of the Mechanical Properties of
Acrylate Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3431026#comparative-study-of-mechanical-
properties-of-acrylate-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b3431026#comparative-study-of-mechanical-properties-of-acrylate-polymers
https://www.benchchem.com/product/b3431026#comparative-study-of-mechanical-properties-of-acrylate-polymers
https://www.benchchem.com/product/b3431026#comparative-study-of-mechanical-properties-of-acrylate-polymers
https://www.benchchem.com/product/b3431026#comparative-study-of-mechanical-properties-of-acrylate-polymers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3431026?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

